
Technical Guide: Physical Properties of
Bromodichloronitromethane (CBrCl2NO2)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromodichloronitromethane
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For Researchers, Scientists, and Drug Development Professionals

Abstract
Bromodichloronitromethane (CBrCl₂NO₂), a member of the halonitromethane (HNM) class of

compounds, has been identified as a disinfection by-product (DBP) in drinking water.[1]

Understanding its physical and chemical properties is crucial for assessing its environmental

fate, toxicological impact, and potential relevance in various chemical and biological systems.

This technical guide provides a summary of the available physical property data for CBrCl₂NO₂,

outlines detailed experimental protocols for their determination, and presents a logical workflow

for the characterization of such compounds.

Core Physical Properties
A comprehensive review of available data sources provides the following physical properties for

bromodichloronitromethane. It is important to note that while some data are experimentally

derived, others are computed. For properties where specific experimental data for CBrCl₂NO₂

is unavailable, values for the closely related compound bromodichloromethane (CHBrCl₂) are

provided for estimation purposes, and this is clearly indicated.

Table 1: Physical and Chemical Properties of Bromodichloronitromethane (CBrCl₂NO₂) and

Related Compounds
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Property
Value
(CBrCl₂NO₂)

Value
(Bromodichlor
omethane - for
estimation)

Data Type Source(s)

Molecular

Formula
CBrCl₂NO₂ CHBrCl₂ - [2][3]

Molecular Weight 208.82 g/mol 163.8 g/mol Computed [2]

Density 2.225 g/cm³ 1.9 g/cm³ Experimental [4]

Boiling Point
115.5 °C at 760

mmHg
90 °C Experimental [4]

Melting Point No data available -57 °C Experimental [4]

Vapor Pressure No data available 6.6 kPa at 20 °C Experimental [4]

Water Solubility
Insoluble

(qualitative)

0.45 g/100ml at

20°C (poor)
Experimental [4]

LogP (Octanol-

Water Partition

Coefficient)

2.27 2.0 Computed [2]

Flash Point 23.7 °C No data available Experimental -

Experimental Protocols for Physical Property
Determination
Detailed and standardized experimental protocols are essential for the accurate and

reproducible determination of physical properties. The following sections describe

methodologies applicable to the characterization of liquid halonitromethanes like CBrCl₂NO₂.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and reliable method for its determination is the

distillation method.
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Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer (calibrated)

Heating mantle or oil bath

Boiling chips

Procedure:

Place a small volume (e.g., 5-10 mL) of CBrCl₂NO₂ into the distillation flask, along with a few

boiling chips to ensure smooth boiling.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below

the side arm of the distillation flask to accurately measure the temperature of the vapor.

Begin heating the flask gently.

Record the temperature at which the liquid begins to boil and a steady stream of distillate is

collected in the receiving flask. This temperature is the boiling point.

Record the ambient atmospheric pressure, as boiling point is pressure-dependent.

Determination of Density
Density, the mass per unit volume of a substance, is a fundamental physical property. For a

liquid like CBrCl₂NO₂, a pycnometer or a calibrated graduated cylinder and a balance can be

used.

Apparatus:

Pycnometer (for high accuracy) or a 10 mL graduated cylinder
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Analytical balance

Procedure:

Carefully weigh a clean, dry pycnometer or graduated cylinder.

Fill the container with a known volume of CBrCl₂NO₂ at a constant, recorded temperature.

Weigh the container with the liquid.

The mass of the liquid is the difference between the two weighings.

The density is calculated by dividing the mass of the liquid by its volume.

Determination of Water Solubility
The solubility of a compound in water is a critical parameter for assessing its environmental

distribution and bioavailability. A standard method for determining the solubility of sparingly

soluble organic compounds is the shake-flask method.

Apparatus:

Conical flasks with stoppers

Constant temperature water bath with a shaker

Centrifuge

Analytical instrumentation for quantification (e.g., Gas Chromatography-Mass Spectrometry -

GC-MS)

Procedure:

Add an excess amount of CBrCl₂NO₂ to a known volume of deionized water in a conical

flask.

Seal the flask and place it in a constant temperature shaker bath (e.g., at 25 °C) for an

extended period (e.g., 24-48 hours) to ensure equilibrium is reached.
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After equilibration, allow the solution to stand to let the undissolved CBrCl₂NO₂ settle.

Carefully transfer an aliquot of the aqueous phase to a centrifuge tube and centrifuge to

remove any suspended microdroplets.

Analyze the concentration of CBrCl₂NO₂ in the clear aqueous phase using a suitable and

validated analytical method, such as GC-MS.

The determined concentration represents the water solubility of the compound at that

temperature.

Logical Workflow for Compound Characterization
The identification and characterization of a novel or poorly understood compound like a

disinfection by-product follows a logical progression of scientific inquiry. The following diagram

illustrates a general workflow from initial detection to comprehensive characterization.

Figure 1: General Workflow for the Characterization of a Novel Disinfection By-Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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